![molecular formula C20H26O4 B591195 8beta-Tigloyloxycostunolide CAS No. 96850-21-4](/img/structure/B591195.png)
8beta-Tigloyloxycostunolide
Overview
Description
8beta-Tigloyloxycostunolide is a type of sesquiterpenoid . It is a compound with the molecular formula C20H26O4 . It is sourced from the aerial parts of Artemisia myriantha .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C20H26O4 . The chemical name for this compound is [(3aR,4R,6Z,10E,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-2-methylbut-2-enoate .Physical and Chemical Properties Analysis
This compound appears as a powder . It has a molecular weight of 330.42 g/mol . It is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc .Scientific Research Applications
1. Identification in Eupatorium Lindleyanum
The aerial part of Eupatorium lindleyanum, used in traditional Chinese medicine, contains germacrane sesquiterpene lactones, including 8beta-Tigloyloxycostunolide. HPLC-PDA-ESI-MS/MS methods have been developed for rapid identification of these compounds in E. lindleyanum, highlighting their significance in medicinal research (Yang, Duan, Shang, & Tian, 2010).
2. Potential Antidiabetic Properties
Research into novel antidiabetic agents has led to the discovery of various compounds, including sulfonamide-1,3,5-triazine–thiazoles. These studies contribute to understanding the molecular mechanisms of antidiabetic drugs, potentially involving compounds like this compound (Gao, Liu, Yang, & Gao, 2016).
3. Role in Cancer Chemoprevention
Sesquiterpenoids, including this compound, have been studied for their potential cancer chemopreventive activity. The research has focused on their antiproliferative effects and the ability to induce cellular differentiation, contributing significantly to cancer treatment strategies (Gu, Gills, Park, Mata-Greenwood, Hawthorne, Axelrod, Chavez, Fong, Mehta, Pezzuto, & Kinghorn, 2002).
4. Investigation of Antimycobacterial and Cytotoxic Properties
Compounds like this compound have been evaluated for antimycobacterial activity and cytotoxicity. Such studies provide insights into the therapeutic potential of natural compounds in treating infectious diseases and cancer (Stavri, Mathew, Gordon, Shnyder, Falconer, & Gibbons, 2008).
5. Exploration in Traditional Medicine and Ethnopharmacology
The use of this compound in traditional medicine, particularly in the context of ethnopharmacology, has been a subject of interest. This aligns with the global trend towards integrating traditional knowledge with modern medical practices (Huo, Yang, Ding, & Yue, 2004).
Mechanism of Action
Target of Action
8beta-Tigloyloxycostunolide is a natural product that belongs to the secondary metabolites of the Campanulaceae plant . The primary targets of this compound are certain cancer cells and inflammatory responses .
Mode of Action
This compound interacts with its targets by inhibiting their activity . This compound has been found to have significant inhibitory effects on certain cancer cells, suggesting potential anti-tumor activity . Additionally, some studies have shown that this compound has a certain inhibitory effect on inflammatory responses .
Biochemical Pathways
Given its anti-tumor and anti-inflammatory activities, it can be inferred that this compound likely affects pathways related to cell proliferation and inflammation .
Pharmacokinetics
It is known that this compound is soluble in some organic solvents such as chloroform, ether, and dimethyl sulfoxide , which may influence its bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action include the inhibition of certain cancer cells and inflammatory responses . This suggests that the compound may have potential therapeutic applications in the treatment of cancer and inflammatory diseases .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factorsFor instance, the compound is stored at 2-8℃ , indicating that temperature can affect its stability.
Biochemical Analysis
Biochemical Properties
8beta-Tigloyloxycostunolide has been found to interact with certain biomolecules, leading to its involvement in biochemical reactions. Studies have shown that it has significant inhibitory effects on some cancer cells, suggesting potential anti-tumor activity . It also has been found to have certain inhibitory effects on inflammatory responses .
Cellular Effects
The cellular effects of this compound are primarily related to its potential anti-tumor and anti-inflammatory activities
Molecular Mechanism
Its anti-tumor and anti-inflammatory effects suggest that it may interact with biomolecules in a way that inhibits certain enzymes or activates others, leading to changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that the compound is stable under certain conditions
Properties
IUPAC Name |
(6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl) 2-methylbut-2-enoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26O4/c1-6-14(4)19(21)23-16-10-12(2)8-7-9-13(3)11-17-18(16)15(5)20(22)24-17/h6,8,11,16-18H,5,7,9-10H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXMMJGIMTCOROX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C(C)C(=O)OC1CC(=CCCC(=CC2C1C(=C)C(=O)O2)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.